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Compound of Interest

Compound Name: 3-Propylmorpholine

Cat. No.: B033731

3-Propylmorpholine is a substituted morpholine, a class of heterocyclic compounds with
applications in medicinal chemistry and materials science. Its physicochemical properties are
crucial for predicting its behavior in chemical reactions, formulation processes, and biological
systems. The following table summarizes the key properties of 3-propylmorpholine and its
(3S)-enantiomer.

Property Value Source
Molecular Formula C7H1sNO [1][2]
Molecular Weight 129.20 g/mol [1][2]
Boiling Point 182.7 + 15.0 °C (Predicted) [1]
Density 0.875 £ 0.06 g/cm? (Predicted) [1]

pKa 9.03 £ 0.40 (Predicted) [1]
Purity 95.0% [2]

Experimental Protocols

While specific experimental determinations for 3-propylmorpholine are not widely published,
the following protocols describe standard methodologies for determining the key
physicochemical properties of secondary amines like 3-propylmorpholine.
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Determination of Boiling Point

The boiling point is a critical parameter for purification by distillation and for assessing volatility.

e Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a
condenser, a thermometer, and a receiving flask. A capillary tube sealed at one end is also
required.

e Procedure:

o

A small sample of 3-propylmorpholine is placed in a test tube.
o A capillary tube, sealed at one end, is placed open-end down into the test tube.

o The test tube is attached to a thermometer and heated in a controlled manner using a
heating mantle.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is discontinued, and the liquid is allowed to cool.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

o For higher accuracy, this determination should be performed under reduced pressure and
corrected to standard atmospheric pressure.

Determination of Density

Density is essential for converting mass to volume and for formulation calculations.

e Apparatus: A pycnometer (a flask with a specific, accurately known volume), an analytical
balance, and a temperature-controlled water bath.

e Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (ma).

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b033731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The pycnometer is filled with distilled water and placed in a water bath at a constant
temperature (e.g., 20°C) until thermal equilibrium is reached. The volume is adjusted
precisely, and the pycnometer is reweighed (mz).

o The pycnometer is emptied, dried, and then filled with the 3-propylmorpholine sample.

o The filled pycnometer is brought to the same constant temperature in the water bath, and
its mass is measured (ms).

o The density of the sample (p_sample) is calculated using the formula: p_sample = [(ms -
m1) / (m2 - m1)] * p_water where p_water is the density of water at the measurement
temperature.

Determination of pKa

The pKa value indicates the basicity of the morpholine nitrogen and is crucial for understanding
its ionization state at different pH values.

o Apparatus: A pH meter, a magnetic stirrer, a burette, a beaker, and standardized solutions of
a strong acid (e.g., 0.1 M HCI) and the 3-propylmorpholine sample of known concentration.

e Procedure:

o A known volume and concentration of the 3-propylmorpholine solution is placed in a
beaker with a magnetic stir bar.

o The initial pH of the amine solution is recorded.
o The standardized HCI solution is added incrementally from the burette.
o After each addition, the solution is stirred, and the pH is recorded.

o The additions are continued until the pH has dropped significantly, passing the
equivalence point.

o Aftitration curve is generated by plotting the pH versus the volume of HCI added.
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o The pKa is determined from the pH at the half-equivalence point (the point at which half of
the amine has been neutralized).

lllustrative Workflow

The following diagram illustrates a general workflow for the quality control and characterization
of a synthesized batch of 3-propylmorpholine.
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Caption: Workflow for Synthesis, QC, and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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